Cas no 935466-69-6 (4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine)

4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine structure

935466-69-6 structure

Product Name:4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine

CAS No:935466-69-6

MF:C₇H₆ClN₃

MW:167.595639705658

MDL:MFCD12924391

CID:827418

PubChem ID:53408365

Update Time:2024-10-26

4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1H-Pyrrolo[2,3-b]pyridin-6-amine
- 6-Amino-4-chloro-7-azaindole
- 1H-Pyrrolo[2,3-b]pyridin-6-amine, 4-chloro-
- MAFCXVAJLGPFLY-UHFFFAOYSA-N
- SB14229
- FCH1163350
- AX8217065
- AB0032300
- 4-Chloro-pyrrolo-[2,3-b]pyridine-6-amine
- X5594
- 4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-ylamine
- 4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine (ACI)
- CS-0038772
- SCHEMBL5429185
- AKOS016846093
- SY097315
- DTXSID20696242
- MFCD12924391
- 935466-69-6
- DS-16330
- DB-357910
- 4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine
- MDL： MFCD12924391
- Inchi： 1S/C7H6ClN3/c8-5-3-6(9)11-7-4(5)1-2-10-7/h1-3H,(H3,9,10,11)
- InChI Key： MAFCXVAJLGPFLY-UHFFFAOYSA-N
- SMILES： ClC1C2=C(NC=C2)N=C(N)C=1

Computed Properties

Exact Mass: 167.025
Monoisotopic Mass: 167.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.7
XLogP3: 1.6

Experimental Properties

Density: 1.533
Melting Point: 140℃

4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM132531-100mg	4-chloro-1H-pyrrolo[2,3-b]pyridin-6-amine	935466-69-6	95%+	100mg	$117	2021-08-05
Chemenu	CM132531-250mg	4-chloro-1H-pyrrolo[2,3-b]pyridin-6-amine	935466-69-6	95%+	250mg	$171	2021-08-05
Chemenu	CM132531-1g	4-chloro-1H-pyrrolo[2,3-b]pyridin-6-amine	935466-69-6	95%+	1g	$329	2021-08-05
Chemenu	CM132531-10g	4-chloro-1H-pyrrolo[2,3-b]pyridin-6-amine	935466-69-6	95%+	10g	$2371	2021-08-05
abcr	AB449090-1 g	4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine; .	935466-69-6		1g	€371.10	2023-07-18
abcr	AB449090-5 g	4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine; .	935466-69-6		5g	€1,132.70	2023-07-18
ChemScence	CS-0038772-100mg	4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine	935466-69-6	≥97.0%	100mg	$45.0	2022-04-26
ChemScence	CS-0038772-250mg	4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine	935466-69-6	≥97.0%	250mg	$69.0	2022-04-26
ChemScence	CS-0038772-1g	4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine	935466-69-6	≥97.0%	1g	$172.0	2022-04-26
ChemScence	CS-0038772-5g	4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine	935466-69-6	≥97.0%	5g	$604.0	2022-04-26

4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine Production Method

Production Method 1

535-80-8

74420-03-4

935466-69-6

Reaction Conditions

1.1 Reagents: Dimethyl sulfate Solvents: Acetonitrile ; 14 h, 55 - 60 °C
1.2 Reagents: Ammonia Solvents: Methanol ; overnight, 50 - 55 °C

Reference

: The first practical and efficient one-pot synthesis of 6-substituted 7-azaindoles via a Reissert-Henze reaction

Storz, Thomas; Bartberger, Michael D.; Sukits, Steven; Wilde, Chris; Soukup, Troy, Synthesis, 2008, (2), 201-214

Production Method 2

535-80-8

74420-03-4

935466-69-6

Reaction Conditions

1.1 Reagents: Dimethyl sulfate Solvents: Acetonitrile ; 14 h, 55 - 60 °C
1.2 Reagents: Ammonia Solvents: Methanol ; 0 - 4 °C; 4 h, 50 °C

Reference

: Preparation of heterocyclic compounds as 11β-HSD1 inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

535-80-8

74420-03-4

935466-69-6

Reaction Conditions

1.1 Reagents: Dimethyl sulfate Solvents: Acetonitrile ; rt; rt → 55 °C; 12 h, 55 °C; 55 °C → 0 °C
1.2 Reagents: Ammonia Solvents: Ethanol ; 0 °C → 45 °C; 3 d, 45 °C

Reference

: Preparation of heterocyclic compounds as JAK1 kinase inhibitors

, Korea, , ,

Production Method 4

535-80-8

74420-03-4

935466-69-6

Reaction Conditions

1.1 Reagents: Dimethyl sulfide Solvents: Acetonitrile ; rt; overnight, 55 - 60 °C; 60 °C → rt
1.2 Reagents: Ammonia Solvents: Ethanol ; cooled; 4 h, rt; 60 h, 45 °C

Reference

: Aminopyridinecarboxamide compounds and their preparation, pharmaceutical compositions and use in the treatment of angiogenesis mediated diseases

, World Intellectual Property Organization, , ,